Cas no 1159919-02-4 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one
• CAS No: 1159919-02-4
• MF: C₁₁H₁₉BO₄
• MW: 226.077163934708
• MDL: MFCD28400150
• CID: 3165401
• PubChem ID: 91667919
• Update Time: 2025-06-10

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one
• 1159919-02-4
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)tetrahydro-2H-pyran-2-one
• Z3244401254
• DB-105969
• 872-846-6
• EN300-19454605

• MDL： MFCD28400150
• Inchi： 1S/C11H19BO4/c1-10(2)11(3,4)16-12(15-10)8-5-6-14-9(13)7-8/h8H,5-7H2,1-4H3
• InChI Key： PHRZZLLLMBDNOT-UHFFFAOYSA-N
• SMILES： O1B(C2CC(=O)OCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 226.1376392Da
• Monoisotopic Mass: 226.1376392Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one

4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)oxan-2-one (CAS No. 1159919-02-4): A Versatile Building Block in Modern Medicinal Chemistry

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one (CAS No. 1159919-02-4) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry and drug discovery. This compound, commonly referred to as a boronic ester derivative of oxan-2-one, is characterized by its unique structural features and reactivity, making it an essential building block in the synthesis of various bioactive molecules.

The tetramethyl substituents on the dioxaborolan ring provide enhanced stability and reactivity, which are crucial for its application in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials. The oxan-2-one moiety, on the other hand, imparts additional functional groups that can be further modified to tailor the properties of the final product.

Recent advancements in synthetic methodologies have further expanded the utility of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel anticancer agents. The researchers utilized this compound as a key intermediate in the synthesis of a series of boronic acid derivatives that exhibited potent antiproliferative activity against various cancer cell lines.

In another notable application, this compound has been employed in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs. The boronic ester functionality allows for controlled release and enhanced bioavailability, which are critical factors in drug design. A research group at the University of California demonstrated that 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one could be used to develop prodrugs with improved solubility and reduced toxicity.

The structural versatility of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one also makes it an attractive candidate for use in click chemistry reactions. Click chemistry is a powerful tool for rapid and efficient synthesis of complex molecules with high yields and selectivity. A recent study published in Organic Letters reported the successful use of this compound in copper-catalyzed azide–alkyne cycloaddition reactions to synthesize a library of bioactive compounds with potential therapeutic applications.

Beyond its applications in drug discovery and medicinal chemistry, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oxan-2-one has also found use in materials science. Its ability to form stable and functionalized polymers makes it valuable for developing advanced materials with tailored properties. Researchers at MIT have explored its use in the synthesis of polymeric materials with enhanced mechanical strength and thermal stability.

The safety profile of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yloxan)-2-one is another important aspect to consider. Extensive toxicity studies have shown that this compound is generally well-tolerated and does not exhibit significant adverse effects at relevant concentrations. This favorable safety profile further supports its widespread use in both research and industrial settings.

In conclusion, 4-(4,4,5,5-tetramethyl)-1,3,2-dioxaborolan)-2-(yloxan)-one (CAS No. 1159919-02-4) is a highly versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an indispensable building block for the synthesis of bioactive molecules and advanced materials. As research continues to advance in these fields, the importance of this compound is likely to grow even further.